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Compound of Interest

Compound Name: Aluminium iodide

Cat. No.: B8577140

This guide provides comprehensive, procedural information for the safe handling, storage, and
disposal of Aluminium iodide (All3), tailored for researchers, scientists, and drug development
professionals. Adherence to these protocols is critical due to the compound's hazardous
nature.

Hazard Summary

Aluminium iodide is a corrosive solid that causes severe skin burns and eye damage and
may provoke an allergic skin reaction.[1][2][3] It reacts violently with water and is sensitive to air
and light.[2][4][5]

Hazard Type Description

Physical Hazards Reacts violently with water.[2][3][4]

Causes severe skin burns and eye damage

(H314).[1][2][3] May cause an allergic skin
Health Hazards reaction (H317).[1][3] Material is extremely

destructive to the tissues of the mucous

membranes and upper respiratory tract.[5]

) No specific data is available, but discharge into
Environmental Hazards

the environment must be avoided.[1]

Personal Protective Equipment (PPE)
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The use of appropriate personal protective equipment is mandatory when handling Aluminium
iodide to prevent exposure.[4]

Protection Type Specification Rationale
Tightly fitting safety goggles Protects against dust,
Eye/Face Protection with side-shields or a face splashes, and severe eye
shield.[1][5] damage.

Chemical-impermeable gloves
(e.g., Nitrile rubber, 0.11 mm

minimum thickness).[3]

Fire/flame resistant and Prevents severe skin burns
Skin Protection impervious clothing.[1] and allergic reactions upon
Protective work clothing, contact.[1]

including long sleeves and

pants, and close-toed shoes.

[3]

A full-face respirator or a

NIOSH/MSHA-approved Protects the respiratory system
Respiratory Protection respirator is required if from irritation and damage due
exposure limits are exceeded to dust inhalation.[6]

or if dust is generated.[1][4]

Operational and Disposal Plans
Handling Procedures

Handling must be performed in a controlled environment, taking precautions to avoid contact
and dust formation.[1]

e Ventilation: Always handle Aluminium iodide in a well-ventilated area, preferably within a
properly operating chemical fume hood with an average face velocity of at least 100 feet per
minute.[1][3]

 Inert Atmosphere: Handle the substance under a dry, inert gas (e.g., argon or nitrogen).[3][7]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b8577140?utm_src=pdf-body
https://www.benchchem.com/product/b8577140?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AA30714&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/aluminumiodide-pid_Rock22233.html
https://m.lookchem.com/msds/3180/7784-23-8_Aluminum%20iodide%20(AlI3).html
https://ltschem.com/msds/AlI3.pdf
https://www.echemi.com/sds/aluminumiodide-pid_Rock22233.html
https://ltschem.com/msds/AlI3.pdf
https://www.echemi.com/sds/aluminumiodide-pid_Rock22233.html
https://www.echemi.com/sds/aluminumiodide-pid_Rock22233.html
https://www.fishersci.com/store/msds?partNumber=AA30714&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sciencemadness.org/smwiki/index.php/Aluminium_iodide
https://www.echemi.com/sds/aluminumiodide-pid_Rock22233.html
https://www.benchchem.com/product/b8577140?utm_src=pdf-body
https://www.echemi.com/sds/aluminumiodide-pid_Rock22233.html
https://ltschem.com/msds/AlI3.pdf
https://ltschem.com/msds/AlI3.pdf
https://sds.strem.com/sd93-1389_GB.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8577140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Avoid Contamination: Do not allow the product to come into contact with water or moisture,
as it reacts violently.[4][5]

» Tool Usage: Use non-sparking tools to prevent ignition sources.[1]

e Personal Hygiene: Wash hands and face thoroughly after handling.[1] Do not eat, drink, or
smoke in the work area.[3] Contaminated work clothing should not be allowed out of the
workplace and must be washed before reuse.[1][3]

Storage Plan

Proper storage is crucial to maintain the stability of Aluminium iodide and prevent hazardous
situations.

o Container: Store in a tightly sealed, original container.[1][3][5]

o Conditions: Keep in a dry, cool, well-ventilated, and dark place.[3][5] The storage area should
be locked.[1][3]

o Compatibility: Store away from incompatible materials, particularly water and moisture.[3][4]

Emergency Protocols

Immediate and appropriate action is required in case of exposure or spillage.

First Aid Measures
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Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[1][2]

Immediately take off all contaminated clothing.
Wash the affected area with plenty of soap and

Skin Contact _ _ _ _
water.[1][2] Seek immediate medical attention.

[3]

Rinse cautiously with plenty of water for at least

15 minutes, also under the eyelids.[2] Remove
Eye Contact contact lenses if present and easy to do.[1]

Seek immediate medical attention from an

ophthalmologist.

Rinse mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion , - .
unconscious person. Call a physician or Poison

Control Center immediately.[1][2]

Spill Response Protocol

In the event of a spill, follow these steps to contain and clean up the material safely.

Evacuate: Immediately evacuate personnel to safe areas and keep people away from and
upwind of the spill.[1]

o Ventilate: Ensure adequate ventilation in the spill area.[3]

o Equip: Wear full personal protective equipment, including respiratory protection, chemical-
resistant gloves, eye protection, and protective clothing.[1][3]

» Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter
drains.[1]

e Clean-up:
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[e]

Avoid dust formation.[1] Do not use water or agqueous cleaning agents.[3]

o

Use spark-proof tools and explosion-proof equipment.[1]

[¢]

Vacuum up the spill using a high-efficiency particulate absolute (HEPA) air filter.[3]

[¢]

Collect the material and place it in a suitable, closed, and labeled container for disposal.[1]

[3]

o Decontaminate: Clean the affected area thoroughly.

» Dispose: Dispose of the waste in accordance with all applicable federal, state, and local
regulations.[1]

Disposal Plan

Chemical waste must be disposed of correctly to prevent environmental contamination and
potential hazards.

o Waste Classification: Chemical waste generators must determine if a discarded chemical is
classified as hazardous waste.[4]

e Procedure: Dispose of contents and containers at an approved waste disposal plant.[2][3] Do
not mix with other waste. Leave chemicals in their original containers. Handle uncleaned
containers as you would the product itself.

Visual Workflow: Aluminium lodide Spill Response
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Spill Occurs

Contain Spill
(No Water)

Clean Up with HEPA Vacuum
& Spark-Proof Tools

Place in Labeled, Sealed Container

Dispose as Hazardous Waste Decontaminate Area & Equipment

Click to download full resolution via product page

Caption: Workflow for a safe response to an Aluminium iodide spill.

Quantitative Data Summary
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Property Value

Appearance Red-brown solid.[2]
Molecular Formula Allz

Molecular Weight 407.70 g/mol [4]
Melting Point 191 °C/ 375.8 °F[2]
Boiling Point 360 °C /680 °F[2]
Density 3.98 g/cm?3

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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